4-Methylpiperidine

• IUPAC Name: 4-methylpiperidine
• InChI: InChI=1S/C6H13N/c1-6-2-4-7-5-3-6/h6-7H,2-5H2,1H3
• InChI Key: UZOFELREXGAFOI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNCC1
• Molecular Formula: C6H13N
• DSSTOX Substance ID: DTXSID8060820
• Molecular Weight: 99.17 g/mol
• Physical Description: Colorless liquid with an amine-like odor; [Alfa Aesar MSDS]
• CAS RN: 626-58-4

Description

4-Methylpiperidine (4-MP) is an organic compound belonging to the class of cyclic amines. It is a colorless liquid with a pungent odor and is used in the synthesis of a variety of organic compounds. 4-MP is a versatile compound that is used in a wide range of applications, including pharmaceuticals, agrochemicals, and specialty chemicals. In addition, 4-MP has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.

Scientific Research Applications

Green Chemistry and Peptide Synthesis

Rodríguez et al. (2019) demonstrated the use of diluted 4-methylpiperidine solutions as an environmentally friendly and less expensive alternative for Fmoc group removal in solid-phase peptide synthesis (SPPS). This approach resulted in high purity peptides with good yield, showcasing this compound's role in reducing environmental and health hazards in peptide synthesis processes Rodríguez et al., 2019.

Organic Synthesis

Senguttuvan et al. (2013) highlighted this compound's role in the reductive amination of diarylpiperidin-4-ones, leading to products of interest in pharmaceutical research, such as analgesics and antihistamines Senguttuvan et al., 2013.

Material Science

Zhang et al. (2018) discussed how this compound, in the presence of dicyclohexylcarbodiimide (DCC), facilitates the formation of fullerene multiadducts. This process highlights its potential in the development of new materials with unique properties for technological applications Zhang et al., 2018.

Antibacterial Agents

Aziz‐ur‐Rehman et al. (2017) explored the synthesis and antibacterial evaluation of 1,3,4-oxadiazole, sulfamoyl, and piperidine derivatives, showcasing this compound's utility in creating compounds with significant antibacterial properties Aziz‐ur‐Rehman et al., 2017.

CO2 Capture

Coulier et al. (2018) investigated 3-methylpiperidine and this compound in aqueous solutions for CO2 capture, emphasizing the thermodynamic aspects of CO2 dissolution and the potential of these solutions in industrial decarbonization processes Coulier et al., 2018.

Insect Repellents

Guda et al. (2015) identified this compound as a potent insect repellent with a higher vapor pressure than DEET, suggesting its effectiveness in repelling mosquitoes without the need for direct skin application Guda et al., 2015.

Safety and Hazards

4-Methylpiperidine is highly flammable and can cause severe skin burns and eye damage. It is harmful if swallowed and may cause respiratory irritation. It is advised to use personal protective equipment, avoid breathing vapours, mist or gas, and ensure adequate ventilation when handling this compound.

Future Directions

Piperidines, including 4-Methylpiperidine, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

4-Methylpiperidine, also known as γ-Pipecoline or 4-Pipecoline , is primarily used in the field of peptide synthesis . Its main target is the Fmoc (Fluorenylmethyloxycarbonyl) protecting group, which is commonly used in solid-phase peptide synthesis (SPPS) to protect the alpha-amino group of amino acids .

Mode of Action

This compound acts as a deprotecting reagent, interacting with the Fmoc group to remove it and expose the alpha-amino group of the amino acid . This process is crucial in SPPS, as it allows for the coupling of the next amino acid in the peptide sequence .

Biochemical Pathways

The primary biochemical pathway that this compound is involved in is peptide synthesis . In this process, this compound plays a key role in the removal of the Fmoc protecting group, enabling the formation of peptide bonds between amino acids .

Result of Action

The action of this compound results in the successful synthesis of peptides, including those with bioactive properties . By removing the Fmoc protecting group, this compound enables the formation of peptide bonds, leading to the creation of peptides with various biological activities .

Action Environment

The efficacy and stability of this compound are influenced by various environmental factors, such as temperature, pH, and solvent conditions. These factors are carefully controlled during peptide synthesis to ensure optimal performance of the reagent . .

Biochemical Analysis

Biochemical Properties

4-Methylpiperidine plays a significant role in biochemical reactions, particularly in the synthesis of bioactive compounds such as dimethyl bis(this compound-dithiocarbamato-S,S′)-tin(IV), (E)-4-(4′-methylpiperidino-N-alkoxy) stilbenes, and 4-methylpiperidinoalkylthio and 4-methylpiperidinoalkoxy derivatives of (E)-chalcone . The nature of these interactions involves the formation of covalent bonds between this compound and other molecules, leading to the creation of new compounds.

Cellular Effects

The effects of this compound on cells and cellular processes are primarily observed during its use in peptide synthesis. It aids in the removal of the Fmoc group from amino acids, a crucial step in solid-phase peptide synthesis . This process influences cell function by enabling the production of specific peptides, which can impact cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

At the molecular level, this compound exerts its effects through its interactions with other molecules. In the context of peptide synthesis, it acts as a deprotecting reagent, removing the Fmoc group from amino acids . This process involves a binding interaction between this compound and the Fmoc group, leading to its removal and enabling the continuation of peptide synthesis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, during peptide synthesis, the efficiency of Fmoc removal was found to be complete (>99%) using 2.5% this compound . This suggests that this compound maintains its activity over time, contributing to its stability and long-term effects on cellular function in in vitro studies.

Metabolic Pathways

This compound is involved in various metabolic pathways during the synthesis of bioactive compounds

Synthesis routes and methods I

Procedure details

A suspension of 1.300 g (4.94 mmoles) of N-benzyloxycarbonyl-(L)-pipecoline-2-carboxylic acid (abbreviation Z-(L)-PipOH, prepared from (L)-pipecholine-2-carboxylic acid (Aldrich) according to the method of Wunsch) in 60 ml of dry methylene chloride (CH2Cl2) was brought under argon atmosphere to a temperature of approximately -20° C. On stabilization of the temperature, the following were added in quick succession: 0.670 ml (5.13 mmoles) of isobutylchloroformate (IBCF) and 0.630 ml (5.18 mmoles) of 4-methylpiperidine (NMP;), leaving the system under stirring for approximately 2 minutes. A solution, pre-cooled to approximately -15° C for 30 minutes, of 1.730 g (4.70 mmoles) of (L)-Leu-(L)-TrpOMe.HCl (Novabiochem) and 0.580 ml (4.77 mmoles) of NMP in 25 ml of anhydrous N,N-dimethylformamide (DMF) was then added, leaving, under stirring and static argon, the temperature free to rise to room temperature. After approximately 3,5 hours of reaction, the white precipitate was filtered away and washed with a little CH2Cl2. The latter was put back into the pale yellow coloured organic solution, which was extracted in succession using 5% NaHCO3 (3×30 ml); saturated aqueous NaCl (2×30 ml); 4% KHSO4 (3×30 ml) and finally saturated aqueous NaCl (3×30 ml) , discarding the aqueous phases. The organic phase extracted, of a pale yellow colour, was left in a cold chamber under argon and on anhydrous Na2SO4 for 12 hours. The desiccant was then filtered away and the organic solution, concentrated to a small volume, was added dropwise under stirring to 200 ml of dry petroleum ether (30/50), obtaining an abundant milk-white precipitate which, after several hours at rest in a cold chanber, was filtered and left for 24 hours under vacuum on P2O5. 2.300 g (84.8%) of an analytically pure white solid were recovered.

Synthesis routes and methods II

Procedure details

A suspension of 1.200 g (5.10 mmoles) of N-benzyloxycarbonyl-(S)-(-)-2-azetidine-carboxylic acid (abbreviation Z-(S)-AzeOH, prepared from (S)-(-)-2-azetidinecarboxylic acid (Aldrich) according to the method of Wunsch) in 60 ml of dry methylene chloride (CH2Cl2) was brought in an argon atmosphere to a temperature of approximately -20° C. On stabilization of the temperature, the following were added in quick succession: 0.690 ml (5.27 mmoles) of isobutylchloroformate (IBCF) and 0.650 ml (5.34 mmoles) of 4-methylpiperidine (NMP), leaving the system under stirring for approximately 2 minutes. A solution, pre-cooled to approximately -15° C. for 30 minutes, of 1.850 g (5.03 mmoles) of (L)-Leu-(L)-TrpOMe.HCl (Novabiochem) and 0.620 ml (5.10 mmoles) of NMP in 25 ml of anhydrous N,N-dimethylformamide (DMF) was then added, leaving, under stirring and static argon, the temperature free to rise to room temperature. After approximately 3.5 hours of reaction, the white precipitate was filtered away and washed with a little CH2Cl2. The latter was put back into the pale yellow coloured organic solution, which was extracted in succession using 5% NaHCO3 (3×30 ml); saturated aqueous NaCl (2×30 ml); 4% KHSO4 (3×30 ml) and finally saturated aqueous NaCl (3×30 ml), discarding the aqueous phases. The organic phase extracted, of a pale yellow colour, was left in a cold chamber under argon and on anhydrous Na2SO4 for 12 hours. The desiccant was then filtered away and the organic solution, concentrated to a small volume, leaves a dense residual oil which, when taken up with a minimum amount of CH2Cl2, was purified using flash-chromatography in a normal phase (SiO2, eluant CH2 Cl2 /n-hexane: 2/1). The chromatographic fractions of interest were concentrated to a small volume and ground with anhydrous ethyl ether. The whiteish solid thus obtained was filteres and left for 24 hours under vacuum on P2O5. 2.040 g (75.0%) of an analytically pure rubbery white solid were recovered.

Synthesis routes and methods III

Procedure details

A suspension of 1.300 g (4.94 mmoles) of N-benzyloxycarbonyl-(L)-pipecoline-2-carboxylic acid (abbreviation Z-(L)-PipOH, prepared from (L)-pipecholine-2carboxylic acid (Aldrich) according to the method of Wunsch) in 60 ml of dry methylene chloride (CH2Cl2) was brought under argon atmosphere to a temperature of approximately -20° C. On stabilization of the temperature, the following were added in quick succession: 0. 670 ml (5.13 mmoles) of isobutylchloroformate (IBCF) and 0.630 ml (5.18 mmoles) of 4-methylpiperidine (NMP), leaving the system under stirring for approximately 2 minutes. A solution, pre-cooled to approximately -15 ° C. for 30 minutes, of 1.730 g (4.70 mmoles) of (L) -Leu-(L) TrpOMe. HCl (Novabiochem) and 0.580 ml (4.77 mmoles) of NMP in 25 ml of anhydrous N,N-dimethylformamide (DMF) was then added, leaving, under stirring and static argon, the temperature free to rise to room temperature. After approximately 3,5 hours of reaction, the white precipitate was filtered away and washed with a little CH 2 Cl2. The latter was put back into the pale yellow coloured organic solution, which was extracted in succession using 5% NaHCO3 (3×30 ml); saturated aqueous NaCl (2×30 ml); 4% KHSO4 (3×30 ml) and finally saturated aqueous NaCl (3×30 ml), discarding the aqueous phases. The organic phase extracted, of a pale yellow colour, was left in a cold chamber under argon and on anhydrous Na2SO4 for 12 hours. The desiccant was then filtered away and the organic solution, concentrated to a small volume, was added dropwise under stirring to 200 ml of dry petroleum ether (30/50), obtaining an abundant milk-white precipitate which, after several hours at rest in a cold chamber, was filtered and left for 24 hours under vacuum on P2O5 2.300 g (84.8%) of an analytically pure white solid were recovered.